N-[(allylamino)carbonothioyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(allylamino)carbonothioyl]benzamide, also known as ATC, is a chemical compound that has been widely used in scientific research for its various applications. This compound belongs to the class of thioamides and has been found to possess several interesting properties that make it a valuable tool in the field of biochemistry and pharmacology.
Mechanism of Action
The mechanism of action of N-[(allylamino)carbonothioyl]benzamide involves the formation of a covalent bond between the compound and the enzyme's active site. This bond leads to the inhibition of the enzyme's activity, thereby preventing the catalysis of the enzyme's substrate.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce the production of gastric acid, making it a potential treatment for conditions such as gastric ulcers. Additionally, it has been found to possess anti-inflammatory properties, making it a potential treatment for inflammatory conditions such as arthritis.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using N-[(allylamino)carbonothioyl]benzamide in lab experiments is its potent enzyme inhibition activity. This property makes it a valuable tool for studying enzyme function and regulation. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the use of N-[(allylamino)carbonothioyl]benzamide in scientific research. One potential application is in the development of new drugs that target specific enzymes. Additionally, further research is needed to fully understand the compound's potential toxicity and to develop methods for mitigating any potential adverse effects.
Conclusion:
In conclusion, this compound is a valuable tool in scientific research for its various applications. Its potent enzyme inhibition activity makes it a valuable tool for studying enzyme function and regulation. However, its potential toxicity limits its use in certain experiments, and further research is needed to fully understand its potential applications and limitations.
Synthesis Methods
The synthesis of N-[(allylamino)carbonothioyl]benzamide involves the reaction of allylamine with carbon disulfide in the presence of sodium hydroxide, followed by the addition of benzoyl chloride. The resulting product is then purified using recrystallization techniques to obtain a high-quality sample.
Scientific Research Applications
N-[(allylamino)carbonothioyl]benzamide has been used extensively in scientific research for its various applications. One of the primary uses of this compound is in the study of enzyme inhibition. It has been found to be a potent inhibitor of several enzymes, including carbonic anhydrase, which plays a critical role in the regulation of pH in the body.
properties
IUPAC Name |
N-(prop-2-enylcarbamothioyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2OS/c1-2-8-12-11(15)13-10(14)9-6-4-3-5-7-9/h2-7H,1,8H2,(H2,12,13,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXSMGTPJMTTXAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=S)NC(=O)C1=CC=CC=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.